Cas no 89418-09-7 (2H-Purin-2-one,1,3-dihydro-8-methyl-)

2H-Purin-2-one,1,3-dihydro-8-methyl- structure
89418-09-7 structure
Product Name:2H-Purin-2-one,1,3-dihydro-8-methyl-
CAS No:89418-09-7
MF:C6H6N4O
MW:150.138040065765
CID:711716
PubChem ID:45080233
Update Time:2025-04-19

2H-Purin-2-one,1,3-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Purin-2-one,1,3-dihydro-8-methyl-
    • 8-methyl-3,7-dihydropurin-2-one
    • Purin-2-ol, 8-methyl- (7CI)
    • 8-Methyl-1H-purin-2(3H)-one
    • SCHEMBL20830163
    • 8-Methyl-3,7-dihydro-2H-purin-2-one
    • 89418-09-7
    • 8-methyl-2,3-dihydro-1H-purin-2-one
    • DTXSID20663914
    • Purin-2-ol,8-methyl-(7ci)
    • Inchi: 1S/C6H6N4O/c1-3-8-4-2-7-6(11)10-5(4)9-3/h2H,1H3,(H2,7,8,9,10,11)
    • InChI Key: YNVSAKLIHBMSPU-UHFFFAOYSA-N
    • SMILES: O=C1N=CC2=C(N1)N=C(C)N2

Computed Properties

  • Exact Mass: 150.054
  • Monoisotopic Mass: 150.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1A^2
  • XLogP3: -0.1
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd